2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C23H28N4O4
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-morpholin-4-yl-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C23H28N4O4/c1-23(2)11-16-21(18(29)12-23)20(14-4-5-17(28)19(10-14)30-3)15(13-24)22(25)27(16)26-6-8-31-9-7-26/h4-5,10,20,28H,6-9,11-12,25H2,1-3H3
• InChI Key: HNTQMOXWVIMVDH-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC(=C(C=C4)O)OC)C(=O)C1)C

Description

2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as CEP-26401, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile exerts its pharmacological effects by inhibiting the activity of the enzyme 5-lipoxygenase (5-LOX). This enzyme is involved in the biosynthesis of leukotrienes, which are inflammatory mediators that play a role in various diseases. By inhibiting 5-LOX, 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile reduces the production of leukotrienes and thereby reduces inflammation and oxidative stress.
Biochemical and Physiological Effects:
2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, as well as improve cognitive function and memory. 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its specificity for 5-LOX inhibition. This makes it a useful tool for investigating the role of 5-LOX in various diseases. However, one of the limitations of using 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its relatively low potency compared to other 5-LOX inhibitors. This may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One potential avenue is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential area of research is the investigation of its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Additionally, further studies are needed to investigate the safety and efficacy of 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in humans.

Synthesis Methods

2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized using a multi-step process that involves the reaction of various chemical intermediates. The synthesis method involves the reaction of 4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1,4,5,6,7,8-hexahydroquinoline-2,5-dione with morpholine and cyanide. The reaction yields 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile as a white solid.

Scientific Research Applications

2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective effects. 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.